Cas no 70919-01-6 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-)
70919-01-6 structure
Product name:1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-
1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-
- 1-propan-2-yl-1,3,2-benzodiazaphosphole
- 70919-01-6
- 1-(Propan-2-yl)-1H-1,3,2-benzodiazaphosphole
- DTXSID00499879
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- Inchi： InChI=1S/C9H11N2P/c1-7(2)11-9-6-4-3-5-8(9)10-12-11/h3-7H,1-2H3
- InChI Key： GPIFSMYKIMCIJF-UHFFFAOYSA-N
- SMILES： CC(C)N1C2=CC=CC=C2N=P1
Computed Properties
- Exact Mass: 178.06613
- Monoisotopic Mass: 178.065985357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)- Related Literature
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1. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Sebile Işık Büyükekşi,Abdurrahman Şengül,Seda Erdönmez,Ahmet Altındal,Efe Baturhan Orman,Ali Rıza Özkaya Dalton Trans., 2018,47, 2549-2560
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Yue Liu,Qian Zhao,Xiaohong Wang,Shiwu Li RSC Adv., 2013,3, 13748-13755
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Austin M. Evans,Matthew R. Ryder,Woojung Ji,Michael J. Strauss,Amanda R. Corcos,Edon Vitaku,Nathan C. Flanders,Ryan P. Bisbey,William R. Dichtel Faraday Discuss., 2021,225, 226-240
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Xiao-Fei Li,Lingling Liu,Qing Yan,Qin-Kun Li,Yunxiang Wang,Mingsen Deng,Qi Qiu Phys. Chem. Chem. Phys., 2017,19, 2674-2678
70919-01-6 (1H-1,3,2-Benzodiazaphosphole, 1-(1-methylethyl)-) Related Products
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